Cas no 1864620-29-0 ([2-(3-Chloro-2-fluorophenyl)propan-2-yl](methyl)amine)

• Product Name: [2-(3-Chloro-2-fluorophenyl)propan-2-yl](methyl)amine
• CAS No: 1864620-29-0
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 5950312
• PubChem ID: 131130962
• Update Time: 2025-06-10

[2-(3-Chloro-2-fluorophenyl)propan-2-yl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-2004034
• [2-(3-chloro-2-fluorophenyl)propan-2-yl](methyl)amine
• 1864620-29-0
• [2-(3-Chloro-2-fluorophenyl)propan-2-yl](methyl)amine

• Inchi： 1S/C10H13ClFN/c1-10(2,13-3)7-5-4-6-8(11)9(7)12/h4-6,13H,1-3H3
• InChI Key： WLXNKELULVRDTL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C(C)(C)NC

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on [2-(3-Chloro-2-fluorophenyl)propan-2-yl](methyl)amine

Compound CAS No.1864620-29-0: [2-(3-Chloro-2-fluorophenyl)propan-2-yl](methyl)amine

The compound with CAS No.1864620-29-0, commonly referred to as [2-(3-Chloro-2-fluorophenyl)propan-2-yl](methyl)amine, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a methylamine group with a substituted phenyl ring, making it a versatile building block for advanced chemical synthesis.

[2-(3-Chloro-2-fluorophenyl)propan-2-yl](methyl)amine exhibits remarkable chemical stability due to the presence of electron-withdrawing groups such as chlorine and fluorine atoms on the aromatic ring. These substituents not only enhance the compound's reactivity in specific reactions but also contribute to its selectivity in catalytic processes. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable advancements involving this compound is its role in the creation of advanced materials for energy storage systems. Researchers have demonstrated that [2-(3-Chloro-2-fluorophenyl)propan-2-yl](methyl)amine can be used as a precursor for synthesizing high-capacity lithium-ion battery electrodes. The compound's ability to form stable coordination complexes with transition metals has been instrumental in improving the electrochemical performance of these materials.

In addition to its applications in energy storage, [2-(3-Chloro-2-fluorophenyl)propan-2-yl](methyl)amine has also found utility in the field of polymer chemistry. Its unique structure allows for the formation of cross-linked polymers with enhanced mechanical and thermal properties. These polymers are being explored for use in high-performance adhesives and composite materials, offering promising solutions for industries such as aerospace and automotive manufacturing.

The synthesis of [2-(3-Chloro-2-fluorophenyl)propan-2-yl](methyl)amine involves a multi-step process that combines nucleophilic substitution and Friedel-Crafts alkylation reactions. Recent optimizations in this synthesis pathway have significantly improved yields and reduced production costs, making it more accessible for large-scale applications.

Moreover, [CAS No.1864620-29-0] has been identified as a potential candidate for use in agricultural chemicals due to its ability to act as a selective herbicide. Studies conducted under controlled conditions have shown that this compound can effectively inhibit the growth of specific weed species without adversely affecting crop plants, offering a sustainable solution to pest management challenges.

From a structural perspective, [2-(3-Chloro-2-fluorophenyl)propan-2-yll(methyl)amine exhibits an interesting balance between hydrophobicity and polarity, which is critical for its performance in various chemical environments. This property has been leveraged in the development of new drug delivery systems, where it serves as a carrier molecule for encapsulating hydrophobic pharmaceutical compounds.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of [CAS No.1864620-